Cas no 18879-32-8 (Benzothiazole,6-ethyl-2-methyl-)
18879-32-8 structure
Product Name:Benzothiazole,6-ethyl-2-methyl-
CAS No:18879-32-8
MF:C10H11NS
MW:177.266041040421
CID:123230
Update Time:2024-01-24
Benzothiazole,6-ethyl-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,6-ethyl-2-methyl-
- 6-Ethyl-2-methyl-1,3-benzothiazole
- Benzothiazole, 6-ethyl-2-methyl- (8CI)
- 3-Aethoxycarbonyl-2-methyl-4-aethyl-cyclohexen-(1)-on-(6)
- 3-Methyl-5-ethyl-4-carbethoxy-2-cyclohexen-1-on
- 6-Aethyl-2-methyl-4-oxo-cyclohex-2-encarbonsaeure-aethylester
- 6-Aethyl-2-methyl-benzothiazol
- 6-ethyl-2-methyl-4-oxo-cyclohex-2-enecarboxylic acid ethyl ester
- 6-ethyl-2-methyl-benzothiazole
- AC1L5A1Y
- AC1Q6CK3
- CTK5A0043
- NSC5688
- NSC57312
- STOCK1N-01459
- Benzothiazole, 6-ethyl-2-Methyl-
-
- Inchi: 1S/C10H11NS/c1-3-8-4-5-9-10(6-8)12-7(2)11-9/h4-6H,3H2,1-2H3
- InChI Key: HKMHIFQWLMRSBA-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(CC)C=C2)SC=1C
Computed Properties
- Exact Mass: 177.06133
- Monoisotopic Mass: 177.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1A^2
Experimental Properties
- PSA: 12.89
Benzothiazole,6-ethyl-2-methyl- Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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